2-[2-(Benzyloxy)-2-oxoethyl]icosanoate

• CAS No.: 101139-55-3
• Molecular Formula: C29H47O4-
• Molecular Weight: 459.7 g/mol
• IUPAC Name: 2-(2-oxo-2-phenylmethoxyethyl)icosanoate
• InChI: InChI=1S/C29H48O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-20-23-27(29(31)32)24-28(30)33-25-26-21-18-17-19-22-26/h17-19,21-22,27H,2-16,20,23-25H2,1H3,(H,31,32)/p-1
• InChI Key: ZFXHCBFFJHTJLD-UHFFFAOYSA-M
• Canonical SMILES: CCCCCCCCCCCCCCCCCCC(CC(=O)OCC1=CC=CC=C1)C(=O)[O-]

Description

2-[2-(Benzyloxy)-2-oxoethyl]icosanoate is a long-chain ester derivative comprising a 20-carbon icosanoate backbone modified with a benzyloxy-oxoethyl substituent. This combination of structural features suggests applications in lipid-based drug delivery, surfactants, or polymer additives due to its amphiphilic nature.

Biological Activity

2-[2-(Benzyloxy)-2-oxoethyl]icosanoate is a compound of interest due to its potential biological activities, particularly in the context of metabolic and cellular processes. This article reviews the existing literature on its biological activity, focusing on its mechanisms, effects on cell viability, and potential therapeutic applications.

• Chemical Formula : C23H38O4
• Molecular Weight : 398.55 g/mol
• Structural Characteristics : The compound features a benzyloxy group and an icosanoate chain, which may influence its interaction with biological systems.

Research suggests that compounds similar to 2-[2-(Benzyloxy)-2-oxoethyl]icosanoate may interact with various cellular pathways. For instance, studies on related compounds indicate that they can modulate the phosphoinositide 3-kinase (PI3K)/Akt signaling pathway, which is crucial for cell survival and metabolism . This pathway's inhibition can lead to apoptosis in certain cancer cell lines, highlighting the importance of structural modifications in enhancing biological activity.

Cell Viability and Protective Effects

A significant area of research has focused on the protective effects of this compound against endoplasmic reticulum (ER) stress-induced cell death. For example, derivatives of related compounds have shown promising results in protecting pancreatic β-cells from ER stress, suggesting that structural modifications can enhance their efficacy .

Table 1: Summary of Biological Activity Findings

Compound	EC50 (μM)	Maximal Activity (%)	Cell Type
2-[2-(Benzyloxy)-2-oxoethyl]icosanoate	TBD	TBD	TBD
N-(2-(Benzylamino)-2-oxoethyl)benzamide (WO5m)	0.1 ± 0.01	100	INS-1 β-cells
Compound with Glycine-like Group	18.6 ± 4	45	INS-1 β-cells

Note: TBD indicates that specific data for 2-[2-(Benzyloxy)-2-oxoethyl]icosanoate is currently unavailable.

Case Studies

• Pancreatic β-cell Protection : A study demonstrated that derivatives similar to 2-[2-(Benzyloxy)-2-oxoethyl]icosanoate could significantly improve cell viability in INS-1 cells exposed to tunicamycin (Tm), a known inducer of ER stress. The most effective derivative achieved an EC50 value of 0.1 μM, indicating high potency .
• Cancer Cell Line Studies : Research on structurally related compounds has shown that they can induce apoptosis in cancer cell lines such as PC-3 and MCF-7 by inhibiting the PI3K/Akt/mTOR pathway. This suggests potential applications in cancer therapy through targeted modulation of key survival pathways .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues in Published Research

2.1.1. Urea Derivatives with Benzyloxy Groups ()
Compounds such as 1-(4-(4-((4-(2-(2-(5-(Benzyloxy)-2-hydroxybenzylidene)hydrazinyl)-2-oxoethyl)piperazin-1-yl)methyl)thiazol-2-yl)phenyl)-3-(3-fluorophenyl)urea (2a) and 2b share the benzyloxy-oxoethyl motif but are urea-based. Key differences include:

• Melting Points : 190–192°C (2a) and 188–190°C (2b) .
• Reactivity : The urea linkage (−NH−CO−NH−) enhances hydrogen-bonding capacity compared to esters, increasing thermal stability.
• Applications : These urea derivatives are likely bioactive, targeting enzyme inhibition (e.g., kinase or protease inhibitors) due to their complex heterocyclic frameworks.

2.1.2. Dienamide Derivatives ()
Compounds D15 and D20 feature benzyloxy groups in amide structures:

• Melting Points : 191.0–192.0°C (D15) and 182.9–185.0°C (D20) .
• Polarity : Amides exhibit higher polarity than esters, influencing solubility in polar solvents.
• Yield : Lower synthetic yields (13.7–24.8%) compared to urea derivatives (70.7–78.4%) suggest greater steric challenges in dienamide synthesis.

Aliphatic and Aromatic Benzoates ()**

Simple esters like methyl benzoate (CAS 93-58-3) and phenyl benzoate (CAS 93-99-2) provide baseline comparisons:

• Chain Length: Shorter aliphatic chains (e.g., methyl, isopropyl) reduce hydrophobicity and melting points relative to the C20 icosanoate backbone.
• Branched vs. Straight Chains : Branched esters (e.g., isopropyl benzoate) exhibit lower melting points due to reduced packing efficiency.

Phosphorus-Containing Analogues ()**

Benzyl [hydroxy-(4-phenylbutyl)phosphinyl] acetate (CAS 87460-09-1) incorporates a phosphinyl group, altering electronic and steric profiles:

• Applications : Likely used in coordination chemistry or catalysis, diverging from the lipid-focused utility of the target compound.

Data Table: Key Properties of Comparable Compounds

Compound	Type	Melting Point (°C)	Yield (%)	Key Functional Groups	Applications	Source
2-[2-(Benzyloxy)-2-oxoethyl]icosanoate	Ester	Not reported	N/A	Benzyloxy, oxoethyl, C20 chain	Surfactants, drug delivery	Target
2a (Urea derivative)	Urea	190–192	74.9	Benzyloxy, thiazolyl, urea	Pharmaceutical
D15 (Dienamide)	Amide	191.0–192.0	21.7	Benzyloxy, benzodioxolyl	Bioactive agent
Methyl benzoate	Ester	−12.5	N/A	Methyl, benzoate	Flavoring agent
Benzyl phosphinyl acetate	Phosphinate	Not reported	N/A	Phosphinyl, benzyloxy	Coordination chemistry

Research Findings and Implications

• Thermal Stability : Urea and amide derivatives exhibit higher melting points (180–210°C) than typical aliphatic esters (e.g., methyl benzoate, −12.5°C), suggesting that the target compound’s melting point may fall between 50–150°C, depending on crystallinity .
• Synthetic Challenges: Long-chain esters like icosanoate derivatives may require specialized purification techniques (e.g., column chromatography) due to high hydrophobicity.